Cas no 26902-66-9 (2-Nonanone,1,1,1-trifluoro-)

• Product Name: 2-Nonanone,1,1,1-trifluoro-
• CAS No: 26902-66-9
• MF: C₉H₁₅F₃O
• MW: 196.210013628006
• CID: 284860
• PubChem ID: 176443
• Update Time: 2025-04-19

2-Nonanone,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone,1,1,1-trifluoro-
• 1,1,1-trifluorononan-2-one
• 26902-66-9
• 2-Nonanone,1,1,1- trifluoro-
• CHEMBL93675
• BDBM50073977
• SCHEMBL9192692
• NDQOKFMZSIKVBG-UHFFFAOYSA-N
• 1,1,1-Trifluoro-nonan-2-one
• DTXSID00181409
• n-heptyl trifluoromethyl ketone
• AKOS012260319

• Inchi： 1S/C9H15F3O/c1-2-3-4-5-6-7-8(13)9(10,11)12/h2-7H2,1H3
• InChI Key： NDQOKFMZSIKVBG-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 196.10755
• Monoisotopic Mass: 196.1075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.029
• Boiling Point: 177.8°C at 760 mmHg
• Flash Point: 90.1°C
• Refractive Index: 1.38
• PSA: 17.07